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Compound of Interest

Compound Name: Propanil-d5

Cat. No.: B590479

For researchers, scientists, and professionals in drug development, the accurate preparation
and stable storage of analytical standards are paramount for reliable experimental outcomes.
This document provides detailed application notes and protocols for the preparation and
storage of Propanil-d5 solutions, a deuterated internal standard for the widely used herbicide
Propanil.

Chemical and Physical Properties

Propanil-d5 is a deuterated form of Propanil, where five hydrogen atoms on the propanoyl
group have been replaced with deuterium. This isotopic labeling makes it an ideal internal
standard for quantitative analysis of Propanil by mass spectrometry, as it is chemically identical
to the analyte but has a different mass-to-charge ratio.

Property Value

Chemical Name N-(3,4-dichlorophenyl)propanamide-2,2,3,3,3-d5
CAS Number 1398065-82-1[1]

Molecular Formula CoHaDsCI2NO[2]

Molecular Weight 223.11 g/mol [2]

Physical State Off-white to white solid[3]
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Solubility Data

The solubility of Propanil-d5 is expected to be very similar to that of its non-deuterated

counterpart, Propanil. The following table summarizes the solubility of Propanil in various

common laboratory solvents.

Solvent Solubility Temperature
Acetone 1700 g/L 25 °C[4]
Ethanol 1100 g/L 25°C
Dichloromethane >200 g/L 20 °C
Isopropanol >200 g/L 20 °C

Toluene 50-100 g/L 20 °C
Benzene 70 g/L 25°C

Water 130 mg/L 20 °C

Hexane <1lg/L 20 °C

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution in

Methanol

This protocol describes the preparation of a primary stock solution of Propanil-d5 at a

concentration of 1 mg/mL.

Materials:

Propanil-d5 (neat solid)

Methanol (LC-MS grade or equivalent)

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask
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Spatula

Weighing paper

Pipettes and pipette tips

Amber glass vial with a PTFE-lined cap

Procedure:

Weighing: Accurately weigh approximately 10 mg of Propanil-d5 solid onto weighing paper
using an analytical balance. Record the exact weight.

Transfer: Carefully transfer the weighed Propanil-d5 into a 10 mL Class A volumetric flask.

Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask. Gently swirl the
flask to dissolve the solid completely. Sonication may be used to facilitate dissolution if
necessary.

Volume Adjustment: Once the solid is completely dissolved, bring the solution to the 10 mL
mark with methanol. Cap the flask and invert it several times to ensure homogeneity.

Transfer and Storage: Transfer the prepared stock solution to a clean, labeled amber glass
vial with a PTFE-lined cap. The label should include the compound name (Propanil-d5),
concentration, solvent, preparation date, and the preparer's initials.

Storage: Store the stock solution in a freezer at -20°C or below.

Protocol 2: Preparation of Working Standard Solutions

This protocol outlines the serial dilution of the stock solution to prepare working standards at

lower concentrations.

Materials:

1 mg/mL Propanil-d5 stock solution

Acetonitrile or other appropriate solvent (LC-MS grade or equivalent)
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e Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

o Calibrated micropipettes and tips

o Amber glass vials with PTFE-lined caps

Procedure:

 Intermediate Dilution (e.g., 100 pg/mL):
o Pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask.
o Dilute to the mark with the chosen solvent (e.g., acetonitrile).
o Cap and invert the flask several times to mix thoroughly.

e Working Standards (e.g., 10 pg/mL, 1 pg/mL, 0.1 pg/mL):

o To prepare a 10 pg/mL standard, pipette 1 mL of the 100 ug/mL intermediate solution into
a 10 mL volumetric flask and dilute to the mark.

o To prepare a 1 pg/mL standard, pipette 1 mL of the 10 ug/mL solution into a 10 mL
volumetric flask and dilute to the mark.

o To prepare a 0.1 pg/mL standard, pipette 1 mL of the 1 ug/mL solution into a 10 mL
volumetric flask and dilute to the mark.

o Transfer and Storage: Transfer each working standard to a separate, clearly labeled amber
glass vial and store under the same conditions as the stock solution.

Solution Stability and Storage Conditions

The stability of Propanil-d5 solutions is critical for generating accurate and reproducible
results.
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. Storage o Light
Solution Type Solvent Stability L.
Temperature Sensitivity

-20°Cto -27°C At least 12

Stock Solution Methanol Protect from light
(Freezer) months
Working -20°Cto -27°C i
Ethyl Acetate At least 6 months  Protect from light
Standards (Freezer)
0°C to 38°C Rapidly
Stable at normal
General Storage N/A (Cool, dry, well- H degraded by
ventilated area) P sunlight

Key Storage Recommendations:

Temperature: For long-term storage of analytical standards, freezer temperatures (-20°C or
below) are recommended to minimize degradation. For general storage of the neat
compound, a cool, dry, and well-ventilated area is sufficient.

Light: Propanil is susceptible to photodegradation. Therefore, all solutions should be stored
in amber vials or otherwise protected from light.

Container: Use tightly sealed containers with inert liners (e.g., PTFE) to prevent solvent
evaporation and contamination.

pH: Propanil is stable in a neutral pH range. Avoid highly acidic or alkaline conditions.

Safety and Handling Precautions

Propanil is a hazardous substance, and Propanil-d5 should be handled with the same level of
caution.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.

e Ventilation: Handle Propanil-d5 in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.
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o Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with
copious amounts of water.

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

» General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling the compound.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Workflow and Diagrams

The following diagram illustrates the general workflow for the preparation of Propanil-d5
standard solutions.

Stock Solution Preparation ‘Working Standard Preparation

Use Stock Solution

‘Weigh Propanil-d5 Solid Adijust to Final Volume Prepare Intermediate Dilution Perform Serial Dilutions

Click to download full resolution via product page

Propanil-d5 Solution Preparation Workflow

The following diagram illustrates the key relationships for ensuring the quality and stability of
Propanil-d5 solutions.
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Key Stability Factors

Container & Seal Light Exposure pH of Solution
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Desired Outcomes
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Factors Affecting Propanil-d5 Solution Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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